Cas no 2228245-04-1 (5-2-(methylamino)ethyl-2-nitrophenol)

• Product Name: 5-2-(methylamino)ethyl-2-nitrophenol
• CAS No: 2228245-04-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6255479
• PubChem ID: 165979339
• Update Time: 2025-07-21

5-2-(methylamino)ethyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-2-(methylamino)ethyl-2-nitrophenol
• EN300-1824516
• 2228245-04-1
• 5-[2-(methylamino)ethyl]-2-nitrophenol

• Inchi： 1S/C9H12N2O3/c1-10-5-4-7-2-3-8(11(13)14)9(12)6-7/h2-3,6,10,12H,4-5H2,1H3
• InChI Key： MTPNEZJUPAYVMW-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CCNC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.1Ų

Additional information on 5-2-(methylamino)ethyl-2-nitrophenol

Introduction to 5-2-(methylamino)ethyl-2-nitrophenol (CAS No: 2228245-04-1)

5-2-(methylamino)ethyl-2-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No) 2228245-04-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its nitro and amino functional groups, exhibits a unique structural framework that makes it a promising candidate for various chemical and biological applications. The presence of both a methylamino side chain and a nitro group at the 2-position of the phenol ring imparts distinct reactivity and potential biological activity, making it a subject of intense study in medicinal chemistry.

The molecular structure of 5-2-(methylamino)ethyl-2-nitrophenol consists of a phenolic core substituted with a nitro group at the 2-position and an ethyl chain terminated with a methylamino group. This arrangement not only influences its chemical properties but also opens up possibilities for its use in the synthesis of more complex molecules. The nitro group, known for its oxidizing properties, can participate in various redox reactions, while the amino group provides nucleophilic character, enabling reactions such as condensation and coupling. These features make the compound a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in 5-2-(methylamino)ethyl-2-nitrophenol can be reduced to an amine, which is a common strategy in drug development to enhance bioavailability and metabolic stability. This transformation is particularly relevant in the context of developing novel therapeutics targeting neurological and inflammatory disorders. Studies have shown that nitroaromatic derivatives can exhibit potent biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

One of the most compelling aspects of 5-2-(methylamino)ethyl-2-nitrophenol is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have been investigating its use in creating novel molecules with enhanced binding affinity and selectivity for biological targets. For instance, modifications of the methylamino side chain can lead to derivatives with improved solubility and cell permeability, which are critical factors for drug efficacy. Additionally, the phenolic hydroxyl group offers opportunities for further functionalization through etherification or esterification reactions, expanding its utility in drug design.

The chemical reactivity of 5-2-(methylamino)ethyl-2-nitrophenol also makes it valuable in material science applications. The nitro group can participate in diazotization reactions, leading to the formation of azo compounds that are widely used as dyes and pigments. Furthermore, the compound's ability to undergo metal-catalyzed reductions opens up avenues for its use in catalytic processes and polymer synthesis. These applications highlight the broad versatility of 5-2-(methylamino)ethyl-2-nitrophenol beyond traditional pharmaceutical uses.

Recent advancements in computational chemistry have further enhanced our understanding of the properties and potential applications of 5-2-(methylamino)ethyl-2-nitrophenol. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These computational approaches have been particularly useful in predicting binding affinities and identifying optimal modifications to improve pharmacological activity. By leveraging these tools, researchers can accelerate the discovery process and develop more effective therapeutic agents.

The synthesis of 5-2-(methylamino)ethyl-2-nitrophenol presents an interesting challenge due to its complex structural features. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent developments in synthetic methodologies have made it possible to access this compound more efficiently. For example, catalytic hydrogenation techniques have been employed to selectively reduce the nitro group while preserving other functional groups intact. Such advancements not only simplify the synthetic pathway but also reduce costs associated with production.

The biological activity of 5-2-(methylamino)ethyl-2-nitrophenol has been explored through both experimental and computational studies. In vitro assays have demonstrated that derivatives of this compound exhibit promising effects on various biological pathways. For instance, some analogs have shown inhibitory activity against enzymes involved in inflammation and pain signaling. These findings align with ongoing research efforts aimed at developing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

The environmental impact of using 5-2-(methylamino)ethyl-2-nitrophenol as an intermediate or active ingredient is another important consideration. Efforts have been made to develop greener synthetic methods that minimize waste generation and reduce reliance on hazardous reagents. Additionally, studies on biodegradability have been conducted to assess the environmental footprint of this compound. By adopting sustainable practices, researchers can ensure that pharmaceutical development remains environmentally responsible while still achieving therapeutic goals.

In conclusion,5-2-(methylamino)ethyl-2-nitrophenol (CAS No: 2228245-04-1) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features enable diverse chemical transformations and biological activities, making it a valuable tool for drug discovery and material science applications. With ongoing research efforts focused on optimizing synthesis methods and exploring new therapeutic uses,5-2-(methylamino)ethyl-2-nitrophenol is poised to play an important role in future advancements across multiple scientific disciplines.